Cas no 905479-27-8 (N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide)
N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- N-butan-2-yl-4-pyridin-2-ylpiperazine-1-carbothioamide
- 905479-27-8
- N-(butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide
- AKOS005109828
- MS-8636
- 1-Piperazinecarbothioamide, N-(1-methylpropyl)-4-(2-pyridinyl)-
- N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide
-
- Inchi: 1S/C14H22N4S/c1-3-12(2)16-14(19)18-10-8-17(9-11-18)13-6-4-5-7-15-13/h4-7,12H,3,8-11H2,1-2H3,(H,16,19)
- InChI Key: BCUZSGZBBOSQEB-UHFFFAOYSA-N
- SMILES: N1(C(NC(C)CC)=S)CCN(C2=NC=CC=C2)CC1
Computed Properties
- Exact Mass: 278.15651789g/mol
- Monoisotopic Mass: 278.15651789g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.5Ų
Experimental Properties
- Density: 1.141±0.06 g/cm3(Predicted)
- Boiling Point: 414.2±55.0 °C(Predicted)
- pka: 16.01±0.20(Predicted)
N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617656-1mg |
N-(sec-butyl)-4-(pyridin-2-yl)piperazine-1-carbothioamide |
905479-27-8 | 98% | 1mg |
¥546.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617656-2mg |
N-(sec-butyl)-4-(pyridin-2-yl)piperazine-1-carbothioamide |
905479-27-8 | 98% | 2mg |
¥536.00 | 2024-04-26 |
N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide
N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide (CAS No. 905479-27-8): A Comprehensive Overview
The compound N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide (CAS No. 905479-27-8) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its piperazine core and pyridine moiety, this compound exhibits potential applications in various therapeutic areas, including central nervous system (CNS) disorders and infectious diseases. Its carbothioamide functional group further enhances its versatility, making it a subject of ongoing research.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments with minimal side effects. N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide aligns with this trend, as its molecular structure allows for precise interactions with biological targets. Researchers are particularly intrigued by its potential role in modulating neurotransmitter receptors, which could pave the way for new treatments for conditions like anxiety and depression.
The synthesis of CAS No. 905479-27-8 involves a multi-step process that highlights the importance of organic chemistry techniques. Key steps include the formation of the piperazine ring and the introduction of the pyridin-2-yl group, followed by the attachment of the butan-2-yl side chain. This synthetic route has been optimized to ensure high yield and purity, making the compound accessible for further pharmacological studies.
One of the most frequently asked questions about N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide revolves around its mechanism of action. Preliminary studies suggest that it may act as a ligand for specific G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This property has sparked interest in its potential as a drug candidate for treating neurological disorders.
Another area of exploration is the compound's bioavailability and metabolic stability. Researchers are investigating how structural modifications could enhance its pharmacokinetic profile, ensuring optimal delivery to target tissues. Such advancements could significantly impact its therapeutic efficacy and reduce the risk of adverse effects.
In the context of drug discovery, CAS No. 905479-27-8 represents a promising scaffold for the development of next-generation therapeutics. Its molecular diversity allows for the creation of derivatives with tailored properties, addressing unmet medical needs. This adaptability is particularly relevant in the era of personalized medicine, where treatments are increasingly customized to individual patient profiles.
Beyond its pharmaceutical applications, N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide is also being studied for its potential in agricultural chemistry. Early findings indicate that it could serve as a growth regulator or pest control agent, offering a sustainable alternative to conventional agrochemicals. This dual utility underscores its value across multiple industries.
As the scientific community continues to explore the capabilities of CAS No. 905479-27-8, collaboration between academic institutions and pharmaceutical companies will be crucial. Such partnerships can accelerate the translation of laboratory findings into real-world solutions, benefiting both human health and environmental sustainability.
In summary, N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide (CAS No. 905479-27-8) is a compound with immense potential. Its unique structure, versatile applications, and promising pharmacological properties make it a focal point of modern research. Whether in drug development or agricultural innovation, this molecule is poised to make a significant impact in the years to come.
905479-27-8 (N-(Butan-2-yl)-4-(pyridin-2-yl)piperazine-1-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)